Cas no 2580251-64-3 (2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid
• CAS No: 2580251-64-3
• MF: C₁₃H₁₇NO₆S
• MW: 315.34218287468
• CID: 5662966
• PubChem ID: 68280395
• Update Time: 2025-10-28

2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729863
• SCHEMBL12473157
• 2580251-64-3
• 2-(4-{[(tert-butoxy)carbonyl]amino}benzenesulfonyl)acetic acid
• 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid

• Inchi： 1S/C13H17NO6S/c1-13(2,3)20-12(17)14-9-4-6-10(7-5-9)21(18,19)8-11(15)16/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： KFFZSFJAZPHVRO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.07765844g/mol
• Monoisotopic Mass: 315.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic Acid (CAS No: 2580251-64-3)

The compound 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid, identified by the CAS number 2580251-64-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzenesulfonyl group attached to an acetic acid moiety, with a tert-butoxy carbonylamino substituent on the benzene ring. This structure endows the compound with distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The tert-butoxy carbonylamino group plays a crucial role in modulating the compound's reactivity and stability, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the creation of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The benzenesulfonyl group is known for its ability to enhance the lipophilicity of molecules, which is essential for drug absorption and bioavailability. This feature has been leveraged in designing drugs that target specific cellular pathways, such as those involved in inflammation or cancer progression. The acetic acid moiety further contributes to the compound's versatility, enabling it to participate in various chemical reactions, including esterification and amidation.

One of the most promising applications of 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid lies in its potential as a precursor for peptide synthesis. Its ability to form stable amide bonds makes it an ideal building block for constructing complex peptide structures with high precision. Recent advancements in solid-phase synthesis techniques have further enhanced its utility in this domain.

In addition to its synthetic applications, this compound has shown intriguing biological properties. Studies have demonstrated its ability to inhibit certain kinases, which are key enzymes involved in cell signaling pathways. This property underscores its potential as a lead compound for developing kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for both academic and industrial applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing similar sulfonylated compounds, providing insights into bioremediation strategies.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}benzenesulfonyl)acetic acid (CAS No: 2580251-64-3) stands out as a versatile and valuable molecule with diverse applications across organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative therapeutic agents and advanced chemical processes.